Cas no 13130-40-0 (2-Acetamido-4,5-dimethylthiophene-3-carboxylic acid)

2-Acetamido-4,5-dimethylthiophene-3-carboxylic acid structure
13130-40-0 structure
Product Name:2-Acetamido-4,5-dimethylthiophene-3-carboxylic acid
CAS No:13130-40-0
MF:C9H11NO3S
MW:213.253541231155
MDL:MFCD00267631
CID:229461
PubChem ID:798177
Update Time:2025-04-19

2-Acetamido-4,5-dimethylthiophene-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Acetamido-4,5-dimethylthiophene-3-carboxylic acid
    • 2-(Acetylamino)-4,5-dimethylthiophene-3-carboxylic acid
    • 2-Acetylamino-4,5-dimethyl-thiophene-3-carboxylic acid
    • 3-Thiophenecarboxylicacid, 2-(acetylamino)-4,5-dimethyl-
    • 2-acetylamido-4,5-dimethyl thiophene 3-carboxylic acid
    • AC1LGOHC
    • AC1Q1KHL
    • AC1Q1KHM
    • Enamine_004988
    • Oprea1_412158
    • HMS1408C16
    • DTXSID70355377
    • AKOS000121630
    • MFCD00267631
    • IDI1_007575
    • 3-Thiophenecarboxylic acid, 2-(acetylamino)-4,5-dimethyl-
    • SR-01000312716
    • 2-(acetylamino)-4,5-dimethylthiophene-3-carboxylic acid, AldrichCPR
    • BAS 02226731
    • EN300-00926
    • CS-0218426
    • 13130-40-0
    • SCHEMBL21612947
    • 2-acetamido-4,5-dimethylthiophene-3-carboxylicacid
    • Z55175764
    • SR-01000312716-1
    • F3027-0737
    • 2-(ACETYLAMINO)-4,5-DIMETHYL-3-THIOPHENECARBOXYLIC ACID
    • Oprea1_791032
    • STK394317
    • G22361
    • MDL: MFCD00267631
    • Inchi: 1S/C9H11NO3S/c1-4-5(2)14-8(10-6(3)11)7(4)9(12)13/h1-3H3,(H,10,11)(H,12,13)
    • InChI Key: INDWVNOSVBJHGZ-UHFFFAOYSA-N
    • SMILES: S1C(=C(C(=O)O)C(C)=C1C)NC(C)=O

Computed Properties

  • Exact Mass: 212.0382
  • Monoisotopic Mass: 213.046
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 94.6A^2
  • XLogP3: 2

Experimental Properties

  • Density: 1.357
  • Boiling Point: 413.5°C at 760 mmHg
  • Flash Point: 203.9°C
  • PSA: 69.23

2-Acetamido-4,5-dimethylthiophene-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
008207-1g
2-(Acetylamino)-4,5-dimethylthiophene-3-carboxylic acid
13130-40-0
1g
2843.0CNY 2021-07-05
Matrix Scientific
008207-1g
2-(Acetylamino)-4,5-dimethylthiophene-3-carboxylic acid
13130-40-0
1g
$175.00 2023-09-06
TRC
B401310-25mg
2-Acetamido-4,5-dimethylthiophene-3-carboxylic Acid
13130-40-0
25mg
$ 70.00 2022-06-07
TRC
B401310-50mg
2-Acetamido-4,5-dimethylthiophene-3-carboxylic Acid
13130-40-0
50mg
$ 95.00 2022-06-07
TRC
B401310-250mg
2-Acetamido-4,5-dimethylthiophene-3-carboxylic Acid
13130-40-0
250mg
$ 365.00 2022-06-07
Chemenu
CM374985-250mg
2-Acetamido-4,5-dimethylthiophene-3-carboxylic acid
13130-40-0 95%+
250mg
$234 2024-08-02
Chemenu
CM374985-500mg
2-Acetamido-4,5-dimethylthiophene-3-carboxylic acid
13130-40-0 95%+
500mg
$257 2024-08-02
Chemenu
CM374985-1g
2-Acetamido-4,5-dimethylthiophene-3-carboxylic acid
13130-40-0 95%+
1g
$284 2024-08-02
Enamine
EN300-00926-0.05g
2-acetamido-4,5-dimethylthiophene-3-carboxylic acid
13130-40-0 95.0%
0.05g
$57.0 2025-03-21
Enamine
EN300-00926-0.1g
2-acetamido-4,5-dimethylthiophene-3-carboxylic acid
13130-40-0 95.0%
0.1g
$84.0 2025-03-21
Recommended suppliers
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.